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Compound of Interest

Compound Name: 4-Hydroxybenzamide

Cat. No.: B152061

Solubility Profile of 4-Hydroxybenzamide: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 4-
Hydroxybenzamide, a key intermediate in the synthesis of various pharmaceuticals, including
analgesics and anti-inflammatory drugs.[1] Understanding the solubility of this compound is
critical for its application in pharmaceutical development, biochemical research, and polymer

chemistry.
Core Compound Properties
Property Value
Molecular Formula C7H7NO:2
Molecular Weight 137.14 g/mol [2]
CAS Number 619-57-8
Appearance White crystalline solid or powder[1]
Melting Point 161-162 °C[1]
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Quantitative Solubility Data

The solubility of 4-Hydroxybenzamide is influenced by the solvent and temperature. While
comprehensive quantitative data across a wide range of solvents is limited in publicly available
literature, the following table summarizes the available information. The compound generally
exhibits low solubility in water and is more soluble in organic solvents.[1]

Molar Solubility

Solvent Temperature (°C) Solubility
(mol/L)

Dimethyl Sulfoxide

Room Temperature 100 mg/mL 0.729 M
(DMSO0)
Water Not Specified Low/Sparingly Soluble  Not Determined
Ethanol Not Specified Soluble Not Determined
Esters Not Specified Soluble Not Determined

Note: The terms "low," "sparingly soluble," and "soluble" are qualitative descriptions and may

vary depending on the specific experimental conditions.

Experimental Protocols

The determination of the equilibrium solubility of 4-Hydroxybenzamide is crucial for various
research and development applications. The shake-flask method is a widely accepted and
reliable technique for this purpose.

Shake-Flask Method for Equilibrium Solubility
Determination

This protocol outlines the steps for determining the equilibrium solubility of 4-
Hydroxybenzamide in a given solvent, followed by quantification using High-Performance
Liquid Chromatography (HPLC).

1. Preparation of Saturated Solution:
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An excess amount of solid 4-Hydroxybenzamide is added to a known volume of the desired
solvent in a sealed glass vial or flask.

The sealed container is agitated using a shaker or magnetic stirrer at a constant temperature
for an extended period (typically 24-72 hours) to ensure that equilibrium between the
dissolved and undissolved solute is reached.

. Phase Separation:

Once equilibrium is established, the undissolved solid is separated from the saturated
solution.

This is typically achieved through centrifugation, followed by careful filtration of the
supernatant using a chemically inert syringe filter (e.g., PTFE) that does not absorb the
solute.

. Quantification of Solute by HPLC:

The concentration of 4-Hydroxybenzamide in the clear, saturated filtrate is determined
using a validated HPLC method.

A calibration curve is generated using standard solutions of 4-Hydroxybenzamide at known
concentrations to ensure accurate quantification.

HPLC Method Parameters (Example):

o Column: Phenomenex Kinetex C18 (150 x 4.6 mm; 5 ym particle size)
o Mobile Phase A: 0.1% Phosphoric acid in water

o Mobile Phase B: 100% Acetonitrile

o Detection Wavelength: 230 nm

o Flow Rate: 1.0 mL/min

o A gradient elution program is typically used to ensure good separation.
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4. Data Reporting:

e The solubility is reported in units of mass per volume (e.g., mg/mL) or as molarity (mol/L) at
the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of 4-Hydroxybenzamide.

Preparation of - Equilibration - Phase Separation
Saturated Solution "1 (24-72h shaking) ™71 (Centrifugation & Filtration)

Data Analysis
& Reporting

mmma Quantification by HPLC
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Workflow for Solubility Determination

This guide provides a foundational understanding of the solubility of 4-Hydroxybenzamide.
For specific applications, it is recommended to determine the solubility experimentally using the
detailed protocols provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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